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Identification and Basic Properties

Dotriacontanoic acid, also known as laceroic acid, is a long-chain saturated fatty acid. It has been isolated

and identified from the seeds of Indigofera heterantha [1].

Property Details
IUPAC Name Dotriacontanoic acid
Synonyms Laceroic acid

Chemical Formula

Structure

Plant Source

Reported Activity

C32He402 [1]

Long-chain, saturated fatty acid

Indigofera heterantha (Seeds) [1]

Moderate antibacterial agent [1]

The compound was isolated as a white amorphous powder [1]. Its structure was determined using

spectroscopic techniques, including mass spectrometry and Carbon-13 NMR [1].
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Experimental Workflow for Isolation and Identification

The following diagram outlines the general experimental workflow for the extraction, fractionation, and

isolation of dotriacontanoic acid from Indigofera heterantha.
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General workflow for the isolation of dotriacontanoic acid from I. heterantha [1] [2].

Detailed Methodological Notes

Based on the search results, here is a synthesis of the key experimental steps:

¢ Plant Material Collection and Preparation: The whole plant or seeds of I. heterantha are collected,
shade-dried for several weeks, and then ground into a coarse or fine powder [1] [2].

e Extraction: The powdered plant material is typically subjected to maceration using methanol or
hydromethanolic mixtures (e.g., 80% methanol in water) at room temperature with occasional stirring.
This process can last from several hours to two weeks [1] [2].

¢ Fractionation: The resulting crude methanolic extract is concentrated and then suspended in water.
It is subsequently partitioned using various organic solvents of increasing polarity in a sequential
manner. Dotriacontanoic acid was isolated from the n-hexane fraction, which contains non-polar to
medium-polarity compounds [1] [2].

¢ Isolation and Purification: The n-hexane fraction is evaporated to dryness. The residue is then
subjected to further purification, often using techniques like column chromatography over silica gel.
The elution is typically performed using solvents or solvent mixtures of varying polarity to separate
individual compounds [1].

e Structure Elucidation: The identity of dotriacontanoic acid was confirmed through spectroscopic
analysis. The search results specifically mention the use of mass spectrometry (MS), Carbon-13
NMR (3C NMR), and Proton NMR (*H NMR) for this purpose [1].

Bioactivity and Research Context

The search results indicate that detriacontaneic acid has been found to possess moderate antibacterial
activity [1]. However, specific quantitative data regarding its Minimum Inhibitory Concentration (MIC) or

the spectrum of bacterial strains tested are not provided in the available sources.
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It is important to note that Indigofera heterantha produces a wide array of bioactive compounds.
Dotriacontanoic acid is one of many constituents, and its biological effects may be part of a synergistic
interaction within the plant's complex phytochemical profile. Other significant compounds isolated from this
plant include various flavonoids, indigoidin, and specialized phloroglucinol derivatives such as
Indigoferamide, Indigoferate, and Indigoferone, which have shown activities like carbonic anhydrase

inhibition and antibacterial effects [1].

Research Gaps and Future Directions

The current information on detriacontaneic acid from I. heterantha is a starting point. For a comprehensive

whitepaper, the following research gaps need to be addressed:

¢ Quantitative Bioassays: Detailed data on MIC, ICso, and ECso values against a defined panel of
bacterial, fungal, or other pathogenic strains is needed.

¢ Mechanism of Action: The specific molecular target or mechanism behind its reported antibacterial
activity remains unknown.

e Synergistic Studies: Research into how dotriacontanoic acid interacts with other compounds in
the plant extract could be valuable.

¢ In-vivo Validation: Most current data is from in-vitro studies; in-vivo efficacy and toxicity profiles are
lacking.

Need Custom Synthesis?
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indigofera-heterantha]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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